![molecular formula C16H16N2O3 B4175412 4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide](/img/structure/B4175412.png)
4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide
Description
The compound “4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide” is a benzodioxine . It is a type of sulfonamide, a group of compounds known for their wide range of biological activities, including antibacterial, antifungal, anti-protozoal, anti-thyroid, anti-inflammatory, and anti-hypertensive properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new sulfonamides and their N-substituted derivatives was achieved by reacting 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media . Another study reported the synthesis of N-substituted derivatives by reacting with different alkyl/aralkyl halides .
Molecular Structure Analysis
The molecular structure of “4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide” can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can reveal the presence of functional groups, while 1H-NMR can provide information about the hydrogen environments in the molecule .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide” can be inferred from similar compounds. For example, one study reported an amorphous powder with a yield of 80% and a melting point of 114-115 °C for a related compound .
Future Directions
The future directions for research on “4-amino-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)benzamide” could involve further exploration of its potential therapeutic applications. For instance, given its potential inhibitory activity against acetylcholinesterase, it could be further investigated as a potential treatment for Alzheimer’s disease .
properties
IUPAC Name |
4-amino-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c17-12-7-5-11(6-8-12)16(19)18-9-13-10-20-14-3-1-2-4-15(14)21-13/h1-8,13H,9-10,17H2,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAFLQXQAIYZJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CNC(=O)C3=CC=C(C=C3)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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